Cas no 1807230-31-4 (Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807230-31-4
• MF: C₁₃H₁₁ClF₃NO₂S
• MW: 337.745151758194
• CID: 4980596
• Update Time: 2025-10-28

Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H11ClF3NO2S/c1-2-20-11(19)5-8-3-4-9(7-18)12(10(8)6-14)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： MUBNIKFIHKZFEL-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807230-31-4)

Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807230-31-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This ester derivative, characterized by its unique trifluoromethylthio and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a chloromethyl moiety, enables diverse chemical modifications, making it a valuable building block for researchers exploring novel compounds with potential applications in pharmaceuticals and crop protection.

The growing interest in fluorinated compounds and sulfur-containing derivatives has positioned Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate as a subject of intensive study. Fluorinated groups, such as the trifluoromethylthio unit, are known to enhance the metabolic stability and bioavailability of molecules, a feature highly sought after in drug discovery. Similarly, the cyano group contributes to the compound’s reactivity, allowing for further functionalization. These attributes align with current trends in the development of small-molecule therapeutics and agrochemicals, where precision and efficiency are paramount.

In the context of sustainable chemistry, researchers are increasingly focusing on compounds like Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate due to their potential to reduce environmental impact. The incorporation of fluorine atoms and sulfur into organic frameworks can lead to products with higher efficacy at lower doses, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound’s role in pesticide development. With the global demand for crop protection agents rising, the unique properties of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate make it a candidate for creating next-generation solutions. Its structural features may contribute to improved pest resistance management, addressing challenges such as insecticide resistance and environmental persistence, which are hot topics in agricultural research.

From a synthetic perspective, the compound’s multi-functional groups offer numerous possibilities for cascade reactions and one-pot syntheses, streamlining the production of complex molecules. This efficiency is particularly relevant in industrial settings, where reducing reaction steps can lead to significant cost savings and scalability advantages. Such applications are often explored in forums and publications dedicated to process chemistry and industrial-scale synthesis.

In summary, Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807230-31-4) represents a compelling case study in the intersection of structural complexity and practical utility. Its relevance to cutting-edge research in pharmaceuticals, agrochemicals, and sustainable chemistry ensures its continued prominence in scientific discourse. As the demand for innovative and efficient chemical solutions grows, this compound is poised to remain a focal point for both academic and industrial investigations.